Cas no 126301-30-2 (1-Propanesulfonic acid,2-amino-, (2S)-)

• Product Name: 1-Propanesulfonic acid,2-amino-, (2S)-
• CAS No: 126301-30-2
• MF: C₃H₉NO₃S
• MW: 139.173459768295
• CID: 231033
• PubChem ID: 2734268
• Update Time: 2025-04-19

1-Propanesulfonic acid,2-amino-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid,2-amino-, (2S)-
• (S)-2-Aminopropylsulfonic acid
• (S)-2-aminopropane-1-sulfonic acid
• (S)-2-aminopropanesulfonic acid
• (S)-2-aminopropanesulphonic acid
• (S)-2-Aminopropylsulfonic acid,97%
• (S)-2-AMINOPROPYLSULFONIC ACID 97%
• (2S)-2-azaniumylpropane-1-sulfonate
• 126301-30-2
• (2S)-2-aminopropane-1-sulfonic acid
• SCHEMBL6946806
• AKOS006339153
• DTXSID40925501

• Inchi： 1S/C3H9NO3S/c1-3(4)2-8(5,6)7/h3H,2,4H2,1H3,(H,5,6,7)/t3-/m0/s1
• InChI Key： XDZZQMNDCFNREN-VKHMYHEASA-N
• SMILES： S(C[C@H](C)N)(=O)(=O)O

Computed Properties

• Exact Mass: 139.03000
• Monoisotopic Mass: 139.030314
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 84.8

Experimental Properties

• Color/Form: Not available
• Density: 1.159 (estimate)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5480 (estimate)
• PSA: 88.77000
• LogP: 1.00250
• Solubility: Not available

1-Propanesulfonic acid,2-amino-, (2S)- Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids